3-(2,3-Dihydrobenzofuran-5-yl)-3-hydroxypropanoic acid
Description
Properties
Molecular Formula |
C11H12O4 |
|---|---|
Molecular Weight |
208.21 g/mol |
IUPAC Name |
3-(2,3-dihydro-1-benzofuran-5-yl)-3-hydroxypropanoic acid |
InChI |
InChI=1S/C11H12O4/c12-9(6-11(13)14)7-1-2-10-8(5-7)3-4-15-10/h1-2,5,9,12H,3-4,6H2,(H,13,14) |
InChI Key |
RQWYKOUXEMELCY-UHFFFAOYSA-N |
Canonical SMILES |
C1COC2=C1C=C(C=C2)C(CC(=O)O)O |
Origin of Product |
United States |
Preparation Methods
General Synthetic Strategy
The synthesis of 3-(2,3-Dihydrobenzofuran-5-yl)-3-hydroxypropanoic acid typically involves two main stages:
- Synthesis of the 2,3-dihydrobenzofuran core , particularly 2,3-dihydrobenzofuran-5-yl derivatives.
- Functionalization of the dihydrobenzofuran ring to introduce the 3-hydroxypropanoic acid side chain at the 3-position.
Synthesis of 2,3-Dihydrobenzofuran Core
A key precursor for this compound is 2,3-dihydrobenzofuran or its substituted derivatives. According to a Chinese patent (CN105693666A), 2,3-dihydrobenzofuran can be synthesized via a two-step process:
Step 1: Synthesis of 2-phenyl phenol
This involves the reaction of aqueous sodium phenolate with ethylene chlorohydrin in the presence of copper chloride and iron chloride catalysts under reflux conditions (~65-70 °C) for 2-3 hours. The product is isolated after washing with sodium hydroxide solution.
Step 2: Cyclization to 2,3-dihydrobenzofuran
The 2-phenyl phenol intermediate is then subjected to reflux with zinc chloride and manganous chloride at high temperature (200-210 °C) for 3-4 hours. After cooling and washing, 2,3-dihydrobenzofuran is obtained by fractional distillation at 88-90 °C.
This method yields 2,3-dihydrobenzofuran with good purity and yield, suitable for further functionalization.
Introduction of the 3-Hydroxypropanoic Acid Side Chain
The attachment of the 3-hydroxypropanoic acid moiety to the 2,3-dihydrobenzofuran ring at the 5-position can be achieved through various alkylation and oxidation strategies, often starting from the corresponding halogenated or activated derivatives of dihydrobenzofuran.
One reported approach involves:
- Alkylation of the dihydrobenzofuran ring with a suitable 3-halo- or 3-activated hydroxypropanoic acid derivative or its ester.
- Hydrolysis and oxidation steps to convert esters or protected groups into the free 3-hydroxypropanoic acid.
For example, related synthetic sequences in literature describe the use of Schiff base complexes and chiral auxiliaries to achieve selective alkylation at the desired position, followed by deprotection and oxidation to yield the hydroxy acid.
Example Synthetic Route (Hypothetical)
| Step | Reaction Type | Reagents/Conditions | Outcome |
|---|---|---|---|
| 1 | Synthesis of 2,3-dihydrobenzofuran | Sodium phenolate + ethylene chlorohydrin, CuCl/FeCl catalyst, reflux 70 °C, 3 h | 2-phenyl phenol intermediate |
| 2 | Cyclization | 2-phenyl phenol + ZnCl2 + MnCl2, reflux 200 °C, 3-4 h | 2,3-dihydrobenzofuran |
| 3 | Alkylation | 2,3-dihydrobenzofuran + 3-bromo- or 3-chloropropanoic acid ester, base | 3-(2,3-Dihydrobenzofuran-5-yl)-3-hydroxypropanoic acid ester |
| 4 | Hydrolysis/Oxidation | Acidic or basic hydrolysis, oxidation if needed | 3-(2,3-Dihydrobenzofuran-5-yl)-3-hydroxypropanoic acid |
Analytical and Process Considerations
Purity and Yield
- The cyclization step to form 2,3-dihydrobenzofuran is critical and typically yields 80-90% pure product after distillation.
- Alkylation steps require control of regioselectivity to ensure substitution at the 5-position of the dihydrobenzofuran ring.
- Hydrolysis and oxidation steps must be optimized to prevent overoxidation or degradation of the sensitive dihydrobenzofuran moiety.
Chiral Purity
If the compound is required in enantiomerically pure form, chiral resolution or asymmetric synthesis methods can be employed. Literature reports using chiral Schiff base complexes and resolution with chiral acids (e.g., N-acetyl-d-leucine) have achieved high enantiomeric excess in related dihydrobenzofuran derivatives.
Summary Table of Preparation Methods
| Preparation Step | Method/Technique | Key Reagents | Conditions | Yield (%) | Notes |
|---|---|---|---|---|---|
| 2-Phenyl phenol synthesis | Nucleophilic substitution | Sodium phenolate, ethylene chlorohydrin, CuCl/FeCl | Reflux 65-70 °C, 2-3 h | ~85-90 | Catalyst ratio affects yield |
| Cyclization to dihydrobenzofuran | Lewis acid catalyzed cyclization | ZnCl2, MnCl2 | Reflux 200-210 °C, 3-4 h | ~80-90 | Requires careful temperature control |
| Alkylation with hydroxypropanoic acid derivative | SN2 or related alkylation | 3-halo-hydroxypropanoic acid ester, base | Room temp or reflux | 60-75 | Regioselectivity critical |
| Hydrolysis and oxidation | Acid/base hydrolysis, oxidation | Acid/base, oxidants as needed | Varied | 70-85 | Avoid degradation of dihydrobenzofuran |
Chemical Reactions Analysis
Types of Reactions
3-(2,3-Dihydrobenzofuran-5-yl)-3-hydroxypropanoic acid can undergo various chemical reactions, including:
Oxidation: This reaction can convert the hydroxyl group to a carbonyl group.
Reduction: The compound can be reduced to form different derivatives.
Substitution: Various substituents can be introduced into the dihydrobenzofuran ring.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various halogenating agents for substitution reactions. The conditions typically involve controlled temperatures and specific solvents to achieve the desired transformations .
Major Products
The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield a ketone derivative, while substitution reactions can introduce various functional groups into the molecule .
Scientific Research Applications
3-(2,3-Dihydrobenzofuran-5-yl)-3-hydroxypropanoic acid has several scientific research applications:
Chemistry: It is used as a building block for synthesizing more complex molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential therapeutic uses, particularly in drug development.
Industry: It is used in the synthesis of various industrial chemicals and materials
Mechanism of Action
The mechanism of action of 3-(2,3-Dihydrobenzofuran-5-yl)-3-hydroxypropanoic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues and Substituted Derivatives
Physicochemical Properties
- Solubility: The hydroxyl group in the target compound enhances polarity and aqueous solubility compared to non-hydroxylated analogs like 3-(2,3-dihydrobenzofuran-5-yl)propanoic acid .
- Thermal Stability : Brominated derivatives exhibit higher melting points (117–118°C) due to increased molecular weight and halogen-mediated intermolecular forces .
Q & A
Basic Research Questions
Q. What are the common synthetic routes for 3-(2,3-Dihydrobenzofuran-5-yl)-3-hydroxypropanoic acid, and how can its structure be verified?
- Synthesis : A multi-step approach often involves coupling dihydrobenzofuran precursors with hydroxypropanoic acid derivatives. For example, one method uses a cascade [3,3]-sigmatropic rearrangement to construct the benzofuran core (as demonstrated in analogous compounds) . Key steps include:
- Functionalization of the dihydrobenzofuran ring via LiAlH4 reduction or AgCN-mediated cyanation .
- Hydroxypropanoic acid coupling under acidic or basic conditions (e.g., SOCl₂ for ester activation) .
- Structural Verification :
- NMR Spectroscopy : ¹H and ¹³C NMR confirm the presence of the dihydrobenzofuran moiety (δ 3.0–4.5 ppm for methylene groups) and hydroxypropanoic acid (δ 2.5–3.5 ppm for the propanoic backbone) .
- Mass Spectrometry (MS) : High-resolution MS (HRMS) validates the molecular formula (e.g., C₁₂H₁₄O₄) .
Q. What spectroscopic methods are most effective for characterizing the structural integrity of this compound?
- FT-IR : Identifies key functional groups (e.g., broad O–H stretch at 3200–3500 cm⁻¹ for the hydroxy group, C=O stretch at 1700–1750 cm⁻¹ for the carboxylic acid) .
- X-ray Crystallography : Resolves stereochemistry and confirms the 3-hydroxypropanoic acid orientation relative to the dihydrobenzofuran ring (if crystalline) .
- Chromatography : HPLC or UPLC monitors purity (>95% by area normalization), critical for biological assays .
Advanced Research Questions
Q. How does the presence of the hydroxy group at the 3-position influence the reactivity and stability of the compound under different reaction conditions?
- Acid Sensitivity : The β-hydroxy carboxylic acid moiety may undergo dehydration to form α,β-unsaturated derivatives under acidic conditions (e.g., H₂SO₄ or HCl) .
- Oxidative Stability : The hydroxy group is prone to oxidation (e.g., via Dess-Martin periodinane), requiring inert atmospheres (N₂/Ar) for storage and reactions .
- Coordination Chemistry : The hydroxy and carboxylic acid groups enable metal chelation, which can be exploited for catalytic applications (e.g., Ag⁺ or Cu²⁺ complexes) .
Q. What strategies can be employed to resolve contradictions in reported synthetic yields for dihydrobenzofuran derivatives?
- Reaction Optimization :
- Temperature Control : Lower temperatures (−78°C) suppress side reactions in lithiation steps .
- Catalyst Screening : Transition-metal catalysts (e.g., Pd/C or NiCl₂) improve coupling efficiency in dihydrobenzofuran synthesis .
- Analytical Rigor :
- In-situ Monitoring : Use of FT-IR or Raman spectroscopy tracks intermediate formation .
- Statistical Design : DOE (Design of Experiments) identifies critical factors (e.g., solvent polarity, stoichiometry) affecting yield .
Q. How do structural modifications to the dihydrobenzofuran core impact biological activity?
- Case Study : Analogues with electron-withdrawing groups (e.g., Cl at the 5-position) show enhanced antimicrobial activity compared to unsubstituted derivatives .
- Table : Key Modifications and Bioactivity Trends
| Modification Site | Functional Group | Observed Effect | Reference |
|---|---|---|---|
| 5-Position | Cl | ↑ Antimicrobial | |
| 3-Hydroxy | OH → OAc | ↓ Solubility |
Methodological Considerations
Q. What are the best practices for analyzing enantiomeric purity in chiral dihydrobenzofuran derivatives?
- Chiral HPLC : Use columns like Chiralpak IA/IB with hexane:isopropanol (90:10) to resolve enantiomers .
- Circular Dichroism (CD) : Correlates optical activity with absolute configuration .
Q. How can computational methods aid in predicting the physicochemical properties of this compound?
- DFT Calculations : Predict pKa (e.g., carboxylic acid pKa ≈ 3.5) and logP (≈1.2) using Gaussian09 .
- Molecular Dynamics (MD) : Simulate interactions with biological targets (e.g., enzyme active sites) .
Contradictions and Challenges
- Synthetic Yield Variability : Discrepancies in yields (e.g., 40–75%) for similar routes may arise from trace moisture in THF or incomplete deprotection of intermediates .
- Bioactivity Reproducibility : Differences in antimicrobial assays (e.g., MIC values) could stem from variations in bacterial strains or culture conditions .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
